Perfucol

Description

Perfucol is identified as one of the first-generation perfluorocarbon (PFC) emulsions . PFCs like Perfucol, Perftoran, and emulsion No. II, have been explored as artificial blood substitutes due to the scarcity of blood for transfusions in surgical procedures, war zones, disaster treatments, and laboratory experimentation . These substitutes aim to replicate the functions of red blood cells, platelets, plasma, and white blood cells, focusing on safety, stability, non-toxicity, and compatibility . Despite considerable research, no blood substitute has yet matched the efficacy of natural blood for transfusion purposes .

PFCs have general criteria for preparations, including injectability and non-toxicity, for applications such as red blood cell substitutes and medical imaging . Perfucol has been studied for its effects on cerebral blood flow . Chemically, Perfucol is also known as Select Perfucol, a perfluoroalkyl ethyl acrylate homopolymer . The hospital sector uses Perfucol, which falls under the broader category of pharmaceutical products .

As a halogenated organic compound, Perfucol is related to other highly fluorinated substances, including per- and polyfluorinated alkyl substances (PFAS) . It also sustains the ability to function for transplantation of deceased donor organs .

• CAS No.: 105605-66-1
• Product Name: Perfucol
• Molecular Formula: C13H2F25N
• Molecular Weight: 647.12 g/mol
• IUPAC Name: 1,1,2,2,3,3,4,4,4a,5,5,6,6,7,7,8,8,8a-octadecafluoronaphthalene;1,1,2,2,3,3,3-heptafluoropropan-1-amine
• Standard InChI: InChI=1S/C10F18.C3H2F7N/c11-1-2(12,5(17,18)9(25,26)7(21,22)3(1,13)14)6(19,20)10(27,28)8(23,24)4(1,15)16;4-1(5,2(6,7)8)3(9,10)11/h;11H2
• Standard InChIKey: ZNEQTWUFILMFLD-UHFFFAOYSA-N
• SMILES: C12(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F)F.C(C(N)(F)F)(C(F)(F)F)(F)F
• Canonical SMILES: C12(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(C(C(C(C2(F)F)(F)F)(F)F)(F)F)F)F.C(C(N)(F)F)(C(F)(F)F)(F)F
• Synonyms: perfucol; perfukol
• PubChem Compound: 147087
• Last Modified: Jul 17 2023